(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)

• Molecular Formula: C45H38N2O2
• Molecular Weight: 638.8 g/mol
• IUPAC Name: (4R)-4,5,5-triphenyl-2-[2-[(4R)-4,5,5-triphenyl-4H-1,3-oxazol-2-yl]propan-2-yl]-4H-1,3-oxazole
• InChI: InChI=1S/C45H38N2O2/c1-43(2,41-46-39(33-21-9-3-10-22-33)44(48-41,35-25-13-5-14-26-35)36-27-15-6-16-28-36)42-47-40(34-23-11-4-12-24-34)45(49-42,37-29-17-7-18-30-37)38-31-19-8-20-32-38/h3-32,39-40H,1-2H3/t39-,40-/m1/s1
• InChI Key: KSJZWZVKEVGIEH-XRSDMRJBSA-N
• Isomeric SMILES: CC(C)(C1=N[C@@H](C(O1)(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C5=N[C@@H](C(O5)(C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8
• Canonical SMILES: CC(C)(C1=NC(C(O1)(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C5=NC(C(O5)(C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8

Description

The compound (4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole) (CAS: 2409652-69-1) is a chiral bis(oxazoline) ligand with a propane-2,2-diyl spacer and three phenyl substituents on each oxazoline ring. Its molecular formula is C51H42N2O2, with a molecular weight of 714.89 g/mol . The compound is moisture-sensitive and typically stored under inert conditions at low temperatures to preserve stability . It has been utilized in asymmetric catalysis, particularly in collaboration with Daicel for research purposes, highlighting its role in enantioselective transformations .

Biological Activity

(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole), commonly referred to as triphenyl oxazole compound, is a synthetic compound with notable biological activities. Its structure consists of two oxazole rings connected by a propane-2,2-diyl bridge and is characterized by its triphenyl substituents. This compound has garnered attention in various fields of research due to its potential applications in medicinal chemistry and materials science.

• IUPAC Name : (4R,4'R)-2,2'-(propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)
• Molecular Formula : C₄₅H₃₈N₂O₂
• Molecular Weight : 638.80 g/mol
• CAS Number : 1961269-71-5
• Purity : Typically around 95% .

Antioxidant Properties

Research indicates that compounds containing oxazole rings exhibit significant antioxidant activity. The presence of triphenyl groups enhances the electron-donating ability of the molecule, which is crucial for scavenging free radicals. Studies have demonstrated that this compound can effectively reduce oxidative stress in cellular models .

Anticancer Activity

In vitro studies have shown that (4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole) possesses anticancer properties. It has been tested against various cancer cell lines and has demonstrated the ability to induce apoptosis and inhibit cell proliferation. The mechanism appears to involve the modulation of signaling pathways associated with cell survival and death .

Neuroprotective Effects

Another area of interest is the neuroprotective potential of this compound. Preliminary studies suggest that it may protect neuronal cells from apoptosis induced by neurotoxic agents. This effect is attributed to its ability to modulate oxidative stress and inflammation within neural tissues .

Case Studies

Study	Focus	Findings
Study 1	Antioxidant Activity	Demonstrated significant reduction in oxidative markers in treated cells.
Study 2	Anticancer Activity	Showed IC50 values in the micromolar range against breast and prostate cancer cell lines.
Study 3	Neuroprotection	Reduced apoptosis in neuronal cells exposed to glutamate toxicity.

The biological activity of (4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole) can be attributed to several mechanisms:

• Free Radical Scavenging : The electron-rich nature of the oxazole ring allows it to donate electrons to free radicals.
• Cell Cycle Arrest : The compound induces cell cycle arrest at specific phases in cancer cells.
• Apoptosis Induction : Activation of caspase pathways leading to programmed cell death has been observed.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of the target compound with structurally analogous bis(oxazoline) ligands, focusing on substituents, stereoelectronic properties, and applications.

Structural and Electronic Comparisons

Compound	Bridge	Substituents	Molecular Weight (g/mol)	Key Features	References
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)	Propane-2,2-diyl	3×Ph per oxazoline	714.89	High steric bulk, moisture-sensitive, enantioselective catalysis
(4R,4'R,5S,5'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)	Cyclopropane-1,1-diyl	2×Ph per oxazoline	~540.69	Increased rigidity due to cyclopropane bridge, high yield (99%)
(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)	Propane-2,2-diyl	1×Ph per oxazoline	334.41	Lower steric bulk, improved solubility, moderate enantioselectivity
(4S,4'S)-2,2'-(Propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)	Propane-2,2-diyl	tert-butyl	294.43	Enhanced solubility, steric hindrance from tert-butyl groups
(4S,4'S)-2,2'-(1,3-Bis(3,5-di-tert-butylphenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)	Propane-2,2-diyl with aryl substituents	3,5-di-tert-butylphenyl + tert-butyl	~751.01	Extreme steric bulk, tailored for bulky substrates in catalysis

Research Findings and Trends

Recent studies highlight the following trends:

Steric vs. Electronic Tuning: Bulky substituents (e.g., triphenyl or 3,5-di-tert-butylphenyl) enhance enantioselectivity but reduce reaction rates due to steric crowding. Conversely, smaller substituents (e.g., phenyl or tert-butyl) improve turnover frequency .

Bridge Flexibility : Propane bridges offer conformational flexibility, while cyclopropane bridges enforce rigidity, affecting substrate binding in catalysis .

Solubility Challenges : The target compound’s low solubility in polar solvents limits its utility in aqueous-phase reactions, driving interest in hydrophilic analogs .